Cas no 23184-92-1 (1-chloro-2-methylpropan-2-amine hydrochloride)

• Product Name: 1-chloro-2-methylpropan-2-amine hydrochloride
• CAS No: 23184-92-1
• MF: C₄H₁₁Cl₂N
• MW: 144.042839288712
• CID: 273465
• PubChem ID: 23045619
• Update Time: 2025-06-30

1-chloro-2-methylpropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,1-chloro-2-methyl-, hydrochloride (1:1)
• 1-chloro-2-methylpropan-2-amine,hydrochloride
• 1,1-dimethyl-2-chloroethylamine hydrochloride
• 1,1-dimethyl-2-chloroethylammonium chloride
• 1-chloro-2-methyl-2-propylamine hydrochloride
• chloro-tert-butylamin,hydrochloride
• Chlor-tert-butylamin,Hydrochlorid
• dimethyl amino ethyl chloride hydrochloride
• 1-chloro-2-methylpropan-2-amine hydrochloride
• NSC9038
• 1-Chloro-2-methylpropan-2-aminehydrochloride
• 1-chloro-2-methylpropan-2-amine;hydrochloride
• SCHEMBL3320020
• 23184-92-1
• EN300-315658
• F2185-0715
• 1-Chloro-2-methylpropan-2-amine--hydrogen chloride (1/1)
• 1-chloro-2-methyl-2-aminopropane hydrochloride
• DTXSID70630015
• AKOS026748338
• NSC-9038

• Inchi： 1S/C4H10ClN.ClH/c1-4(2,6)3-5;/h3,6H2,1-2H3;1H
• InChI Key： OBUQRSNBEKUWMJ-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)N.Cl

Computed Properties

• Exact Mass: 143.02700
• Monoisotopic Mass: 143.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 42.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 172.2±0.0 °C at 760 mmHg
• Flash Point: 58.0±0.0 °C
• PSA: 26.02000
• LogP: 2.46480

1-chloro-2-methylpropan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-chloro-2-methylpropan-2-amine hydrochloride

1-Chloro-2-Methylpropan-2-amine Hydrochloride (CAS No. 23184-92-1): An Overview of Its Properties, Applications, and Recent Research Developments

1-Chloro-2-methylpropan-2-amine hydrochloride (CAS No. 23184-92-1) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as tert-butyl(2-chloroethyl)amine hydrochloride, is a white crystalline solid with a molecular weight of 145.63 g/mol. Its unique chemical structure and properties make it an important intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical structure of 1-chloro-2-methylpropan-2-amine hydrochloride consists of a tert-butyl group attached to an amine group, which is further substituted with a chlorine atom. This configuration imparts the compound with specific reactivity and solubility characteristics, making it suitable for various synthetic transformations. The presence of the hydrochloride salt form enhances its stability and solubility in aqueous media, which is advantageous for both laboratory and industrial applications.

In the pharmaceutical industry, 1-chloro-2-methylpropan-2-amine hydrochloride has been extensively studied for its potential as a building block in the synthesis of drugs targeting various therapeutic areas. Recent research has highlighted its role in the development of novel antiviral agents, particularly those targeting viral proteases. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 reported the use of this compound as a key intermediate in the synthesis of potent inhibitors against SARS-CoV-2 main protease (M^pro), which is a critical target for antiviral therapy.

Beyond its pharmaceutical applications, 1-chloro-2-methylpropan-2-amine hydrochloride has also found utility in the field of organic synthesis. Its reactivity as an amine derivative makes it an excellent starting material for the preparation of more complex molecules. Researchers at the University of California, Berkeley, have utilized this compound to develop new synthetic routes for producing bioactive natural products. In one notable example, they demonstrated its effectiveness in the total synthesis of a complex marine natural product with potent anticancer activity.

The safety and handling of 1-chloro-2-methylpropan-2-amine hydrochloride are important considerations for both laboratory and industrial settings. While it is generally considered stable under normal conditions, it should be stored in a cool, dry place away from incompatible materials such as strong oxidizers. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

Recent advancements in analytical techniques have also contributed to our understanding of 1-chloro-2-methylpropan-2-amine hydrochloride. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its structure and confirm its purity. These techniques are crucial for ensuring that the compound meets the high standards required for pharmaceutical applications.

In conclusion, 1-chloro-2-methylpropan-2-amine hydrochloride (CAS No. 23184-92-1) is a valuable compound with diverse applications in chemistry, biology, and pharmaceuticals. Its unique chemical properties and reactivity make it an important intermediate in the synthesis of various drugs and fine chemicals. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in scientific and industrial contexts.